N-(2-(6-((3-isopropoxypropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide

• IUPAC Name: 4-methyl-N-[2-[6-(3-propan-2-yloxypropylamino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H28N6O3S/c1-15(2)29-14-4-12-21-18-9-10-19-23-24-20(26(19)25-18)11-13-22-30(27,28)17-7-5-16(3)6-8-17/h5-10,15,22H,4,11-14H2,1-3H3,(H,21,25)
• InChI Key: VCMBZNPZRXJTEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC2=NN=C3N2N=C(C=C3)NCCCOC(C)C
• Molecular Formula: C20H28N6O3S
• Molecular Weight: 432.5 g/mol

Description

This compound is a derivative of [1,2,4]triazolo[4,3-b]pyridazine, which is a type of nitrogen-containing heterocycle. Nitrogen-containing heterocycles are widely found in natural products, synthetic drugs, and functional materials, and are the basic backbone of many physiologically active compounds and drugs.

Molecular Structure Analysis

The molecular formula of this compound is C20H28N6O3S. It contains a [1,2,4]triazolo[4,3-b]pyridazine ring, which is a type of nitrogen-containing heterocycle.

Scientific Research Applications

Medicinal Chemistry and Pharmaceutical Applications

• Development of Sedative-Hypnotic Drugs : Compounds related to N-(2-(6-((3-isopropoxypropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide have been investigated for their potential as sedative-hypnotic drugs for the treatment of insomnia. The structural analog zaleplon is a prime example, showcasing the role of such compounds in targeting the central nervous system to induce sleep without the significant adverse effects associated with traditional benzodiazepine sedatives (Heydorn, 2000).

• Antibacterial Applications : The triazole and triazolopyridazine moieties present in compounds similar to N-(2-(6-((3-isopropoxypropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide have been explored for their antibacterial properties. Specifically, 1,2,3-triazole and 1,2,4-triazole hybrids have shown potential as novel anti-Staphylococcus aureus agents, indicating their broader applicability in combating bacterial infections (Li & Zhang, 2021).

• Sulfonamide-based Research : The sulfonamide group, a key feature in N-(2-(6-((3-isopropoxypropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide, is well-documented for its antimicrobial efficacy. Recent research highlights the continual development of sulfonamide derivatives for a wide range of medicinal applications, including antimicrobial, anticancer, and anti-inflammatory agents, underscoring the chemical group's versatility and significance in drug development (He Shichao et al., 2016).

Material Science Applications

• Flame Retardants : The structural motifs observed in N-(2-(6-((3-isopropoxypropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide and related compounds have also found applications in the development of novel brominated flame retardants. These compounds are critical for enhancing fire safety in various consumer products and materials, demonstrating the broad utility of such chemical structures beyond pharmaceuticals (Zuiderveen, Slootweg, & de Boer, 2020).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Some nitrogen-containing heterocycles have been found to have antibacterial activity, but without specific information, it’s difficult to provide a detailed mechanism of action for this compound.

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. Some nitrogen-containing heterocycles are used as drugs, but others can be hazardous. Without specific information, it’s difficult to provide a detailed safety and hazards analysis for this compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Nitrogen-containing heterocycles are a promising area of research in the development of new drugs.